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Compound of Interest

Compound Name: N-Tosylhydroxy-L-prolinol

Cat. No.: B15549513

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides crucial safety

protocols and logistical plans for N-Tosylhydroxy-L-prolinol, a key chiral intermediate in the

synthesis of various pharmaceuticals.[1]

Physicochemical and Safety Data
A summary of the key quantitative data for N-Tosylhydroxy-L-prolinol is presented below for

easy reference.

Property Value

Molecular Formula C13H19NO4S

Molecular Weight 285.36 g/mol

Appearance White to light yellow solid

Melting Point 101-104°C

Solubility Soluble in water, ethanol, and chloroform
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Personal Protective Equipment (PPE)
When handling N-Tosylhydroxy-L-prolinol, a comprehensive approach to personal safety is

critical to minimize exposure and prevent potential harm. The following personal protective

equipment is required:

Eye and Face Protection: To prevent splashes and contact with dust, chemical safety

goggles that comply with OSHA's eye and face protection regulations (29 CFR 1910.133) or

European Standard EN166 are mandatory.[2][3][4] For tasks with a higher risk of splashing,

a face shield should be worn in addition to goggles.[5]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn to prevent

skin contact.[5] It is crucial to inspect gloves for any signs of degradation or puncture before

use and to change them immediately if contamination is suspected.

Respiratory Protection: Operations should be conducted in a well-ventilated area, such as a

chemical fume hood, to avoid inhalation of dust or vapors.[1] If ventilation is inadequate, a

NIOSH-approved respirator appropriate for the exposure level should be used.[6]

Protective Clothing: A lab coat or chemical-resistant apron should be worn to protect the skin

and clothing from contamination.[5] For procedures with a significant risk of spillage,

chemical-resistant coveralls may be necessary.[5][6]

Footwear: Closed-toe shoes are required in any laboratory setting where chemicals are

handled.

Experimental Protocol for Safe Handling and Use
Adherence to a strict, step-by-step protocol is essential for the safe handling of N-
Tosylhydroxy-L-prolinol.

Preparation:

Before starting any work, ensure that the safety data sheet (SDS) has been reviewed and

is readily accessible.

Verify that all necessary PPE is available and in good condition.
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Ensure that a chemical fume hood or other suitable ventilated enclosure is operational.

Locate the nearest emergency eyewash station and safety shower.[3]

Handling:

Conduct all weighing and transfers of the solid compound within a chemical fume hood to

minimize dust inhalation.

Avoid direct contact with the skin, eyes, and clothing.[1][2][7]

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid.

If creating solutions, add the solid to the solvent slowly to avoid splashing.

Storage:

Store N-Tosylhydroxy-L-prolinol in a tightly closed, suitable container in a dry, cool, and

well-ventilated area.[2][7]

Keep it refrigerated and away from heat, sparks, open flames, and other sources of

ignition.[3][7]

Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,

and acid chlorides.[7]

Disposal Plan
Proper disposal of N-Tosylhydroxy-L-prolinol and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

All waste materials containing N-Tosylhydroxy-L-prolinol, including contaminated PPE

and disposable labware, should be collected in a designated, labeled, and sealed

hazardous waste container.

Disposal Procedure:
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Dispose of the chemical waste through an approved waste disposal plant.[7]

Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[2]

Do not dispose of the chemical down the drain or into the environment.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, also

under the eyelids.[7] Seek immediate medical attention.

Skin Contact: Wash the affected area immediately with soap and plenty of water while

removing all contaminated clothing and shoes.[7] Get medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration.[3] Seek medical attention.

Ingestion: Do NOT induce vomiting. Clean the mouth with water and seek immediate medical

attention.[2]

Spill: In case of a spill, remove all sources of ignition.[7] Ventilate the area. Wearing

appropriate PPE, sweep up the solid material, avoiding dust generation, and place it into a

suitable container for disposal.

Workflow for Safe Handling and Disposal
The following diagram illustrates the procedural flow for the safe handling and disposal of N-
Tosylhydroxy-L-prolinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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